Sucrose

• IUPAC Name: (2R,3R,4S,5S,6R)-2-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C12H22O11/c13-1-4-6(16)8(18)9(19)11(21-4)23-12(3-15)10(20)7(17)5(2-14)22-12/h4-11,13-20H,1-3H2/t4-,5-,6-,7-,8+,9-,10+,11-,12+/m1/s1
• InChI Key: CZMRCDWAGMRECN-UGDNZRGBSA-N
• Canonical SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)CO)O)O)CO)O)O)O)O
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@]2([C@H]([C@@H]([C@H](O2)CO)O)O)CO)O)O)O)O
• Molecular Formula: C12H22O11
• Related CAS: 25702-74-3
• DSSTOX Substance ID: DTXSID2021288
• Molecular Weight: 342.30 g/mol
• Physical Description: Sucrose appears as white odorless crystalline or powdery solid. Denser than water., Other Solid; Water or Solvent Wet Solid, Hard, white, odorless crystals, lumps, or powder. [Note: May have a characteristic, caramel odor when heated.]; [NIOSH], Solid, WHITE SOLID IN VARIOUS FORMS., Hard, white, odorless crystals, lumps, or powder., Hard, white, odorless crystals, lumps, or powder. [Note: May have a characteristic, caramel odor when heated.]
• Boiling Point: Decomposes (NTP, 1992), decomposes, Decomposes
• Solubility: greater than or equal to 100 mg/mL at 66 °F (NTP, 1992), 1 g dissolves in 0.5 ml water, 170 ml alcohol, about 100 ml methanol. Moderately sol in glycerol, pyridine., Very soluble in water, methanol; slightly soluble in ethanol; insoluble in ethyl ether., water solubility = 2.12X10+6 mg/l @ 25 °C, 2100.0 mg/mL, Solubility in water, g/100ml at 25 °C: 200, 200%
• Density: 1.59 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.5805 g/cu cm @ 17 °C, 1.6 g/cm³, 1.59
• Vapor Pressure: 0 mmHg (approx) (NIOSH, 2023), 0 mmHg (approx)
• Color/Form: Monoclinic sphenoidal crystals, crystalline masses, blocks, or powder, Hard, white ... crystals, lumps, or powder ...
• CAS RN: 57-50-1
• Melting Point: 320 to 367 °F (decomposes) (NTP, 1992), 185.5 °C, 320-367 °F (decomposes), 320-367 °F (Decomposes)

Description

Synthesis Analysis

Sucrose synthesis involves the enzyme sucrose synthase (SuSy), which plays a key role in sugar metabolism, primarily in sink tissues. SuSy catalyzes the reversible cleavage of sucrose into fructose and either uridine diphosphate glucose (UDP-G) or adenosine diphosphate glucose (ADP-G).

Molecular Structure Analysis

Sucrose has the molecular formula C12H22O11. It is a nonreducing disaccharide composed of glucose and fructose linked via their anomeric carbons.

Physical And Chemical Properties Analysis

Sucrose appears as hard, white, odorless crystals, lumps, or powder. It has a very high purity, making it one of the purest organic substances produced on an industrial scale. Its solubility in water is approximately 200%.

Scientific Research Applications

Alternative Sweeteners

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Improved Crop Yields

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Sugar Metabolism and Plant Development

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Carbon Transport within Plants

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Photosynthetic Carbon Assimilation

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Sucrose Transport and Utilization

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Mechanism of Action

Target of Action

Sucrose, a nonreducing disaccharide composed of glucose and fructose , has several primary targets. It interacts with various proteins such as the Taste receptor type 1 member 2 in humans, Beta-lactamase in Escherichia coli, Lysozyme C in humans, and Actin, alpha skeletal muscle in humans . In plants, sucrose targets clathrin-mediated endocytosis (CME) in epidermal cells .

Mode of Action

Sucrose’s interaction with its targets leads to various changes. In humans, it interacts with taste receptors, contributing to the sweet taste perception . In plants, sucrose supplementation induces root cell elongation and endocytosis . Its presence decreases the abundance of both the clathrin coating complex and phosphatidylinositol 4,5-biphosphate at the plasma membrane, while increasing clathrin complex abundance in intracellular spaces . This indicates that sucrose controls the kinetics of endocytic vesicle formation and internalization .

Biochemical Pathways

Sucrose is involved in several biochemical pathways. It plays a central role in sugar metabolism in fruit . The sucrose cycle connects sugar metabolic activities with other primary metabolic processes, including starch synthesis, glycolysis, tricarboxylic acid cycle, and cell wall biosynthesis . Sucrose also mediates endomembrane trafficking, which is crucial for plant growth and development .

Result of Action

The action of sucrose results in various molecular and cellular effects. In humans, it contributes to the sweet taste perception . In plants, sucrose supplementation induces root cell elongation and endocytosis . It also regulates the abundance of the clathrin complex at the plasma membrane and in intracellular spaces . Moreover, sucrose is a primary metabolite providing building blocks and energy for cells .

Action Environment

Environmental factors can influence the action, efficacy, and stability of sucrose. Additionally, during favorable growth conditions like high air temperature and soil moisture, acid invertase level is high, and it decreases during unfavorable conditions like nutritional or water stresses and low air temperature .

Future Directions

Future work is needed to verify the additional transport functions of sucrose and their biological significance. There is also a need for larger, high-quality studies, lasting several months and studying a wider range of outcomes, to provide evidence on which to base public health initiatives.

Synthesis routes and methods

Procedure details

Q & A

Q1: What is the molecular structure and formula of sucrose?

A1: Sucrose (β-D-fructofuranosyl-(2→1)-α-D-glucopyranoside) is a disaccharide composed of glucose and fructose units linked by an α-(1→2)-glycosidic bond. Its molecular formula is C₁₂H₂₂O₁₁. []

Q2: How does sucrose interact with biological systems?

A2: Sucrose can be hydrolyzed by enzymes like invertase into glucose and fructose, which are then utilized in various metabolic pathways. [, ] In plants, sucrose acts as a signaling molecule influencing gene expression, particularly in anthocyanin biosynthesis. []

Q3: Does sucrose interact directly with proteins?

A3: Yes, research suggests a direct interaction between sucrose and proteins in dried protein solids. This interaction, evident from water sorption isotherm data, can influence protein stability. []

Q4: How does sucrose impact the stability of pharmaceutical formulations?

A5: Sucrose is commonly used in freeze-drying to enhance protein stability. The interaction between sucrose and proteins can reduce water activity and preserve protein secondary structure. []

Q5: Are there any novel applications of sucrose in material science?

A6: Research suggests the potential use of sucrose esters in developing bio-based materials. [] Sucrose esters extracted from tobacco were effectively separated and analyzed using online LC-GC/MS, demonstrating the potential for their application in various industries. []

Q6: What is the role of sucrose in plant physiology?

A7: Sucrose is a major product of photosynthesis in plants, serving as a transportable energy source and contributing to osmotic balance. [, ] Specialized sucrose transporters, such as AtSUC1 in Arabidopsis, play a crucial role in sucrose distribution within the plant. []

Q7: What is the impact of sucrose consumption on human health?

A10: High sucrose intake has been linked to various health issues, including insulin resistance, hyperuricemia, and dental caries. [, , ] Studies show that replacing sucrose with alternative sweeteners like dried glucose syrup can positively impact plasma lipid profiles. []

Q8: Can sucrose consumption be linked to specific physiological changes?

A11: Research suggests a link between high sucrose intake and nitric oxide production. A combined low-magnesium and high-sucrose diet in rats led to increased plasma nitrite and citrulline levels, indicating potential nitrosative stress. []

Q9: Are there strategies to mitigate the adverse effects of high sucrose consumption?

A12: Using alpha-glucosidase inhibitors like acarbose can help alleviate the rise in plasma uric acid concentration induced by sucrose ingestion. [] This suggests a potential avenue for managing sucrose-induced metabolic disturbances.

Q10: How is sucrose used in behavioral studies?

A13: Sucrose is commonly employed as a rewarding stimulus in behavioral studies. Research utilizing sucrose preference tests in mice provides insights into the role of dopamine in motivation and reward pathways. []

Q11: Can sucrose be used to study taste perception?

A14: Yes, sucrose plays a crucial role in understanding taste perception and conditioned taste aversion. Studies using sucrose infusions in rats demonstrate the rapid formation of conditioned taste aversion, highlighting the interplay of taste and visceral responses. []

Q12: What is the role of sucrose in weed control?

A15: Herbicides like triazines and ureas exert their effect by inhibiting photosynthesis, consequently reducing the sucrose level in weed seedlings. This reduction in sucrose content correlates with effective weed control. []

Q13: How can sucrose levels be manipulated to improve crop yield?

A16: Understanding the transport and accumulation of sucrose in crops is crucial for optimizing yield. Studies on sugar beet highlight the role of active phloem loading in sucrose transport, offering potential targets for genetic manipulation to enhance sugar accumulation in the taproot. []